Cas no 145073-40-1 (3-(2-fluorophenoxy)-1-propanol)

• Product Name: 3-(2-fluorophenoxy)-1-propanol
• CAS No: 145073-40-1
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 2919358
• PubChem ID: 21891047
• Update Time: 2025-04-21

3-(2-fluorophenoxy)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenoxy)-1-propanol
• YAPYYMQDZVICTN-UHFFFAOYSA-N
• SCHEMBL3254833
• AKOS005363281
• 3-(2-Fluorophenoxy)propan-1-ol
• 145073-40-1

• Inchi： 1S/C9H11FO2/c10-8-4-1-2-5-9(8)12-7-3-6-11/h1-2,4-5,11H,3,6-7H2
• InChI Key： YAPYYMQDZVICTN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCCCO

Computed Properties

• Exact Mass: 170.07400
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 1.58690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers